Cas no 62432-75-1 (2-Oxazolidinone, 3,5,5-trimethyl-)

• Product Name: 2-Oxazolidinone, 3,5,5-trimethyl-
• CAS No: 62432-75-1
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 444995
• PubChem ID: 12318030
• Update Time: 2025-04-19

2-Oxazolidinone, 3,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 3,5,5-trimethyl-
• 3,5,5-trimethyl-1,3-oxazolidin-2-one
• SCHEMBL6551919
• DTXSID40487997
• 62432-75-1

• Inchi： 1S/C6H11NO2/c1-6(2)4-7(3)5(8)9-6/h4H2,1-3H3
• InChI Key： FIFQWCKXIHBTEB-UHFFFAOYSA-N
• SMILES： O1C(N(C)CC1(C)C)=O

Computed Properties

• Exact Mass: 129.07903
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones